3-(2-[1,1'-biphenyl]-4-yl-2-oxoethyl)-3-hydroxy-1,3-dihydro-2H-indol-2-one

• Molecular Formula: C22H17NO3
• Molecular Weight: 343.4 g/mol
• IUPAC Name: 3-hydroxy-3-[2-oxo-2-(4-phenylphenyl)ethyl]-1H-indol-2-one
• InChI: InChI=1S/C22H17NO3/c24-20(14-22(26)18-8-4-5-9-19(18)23-21(22)25)17-12-10-16(11-13-17)15-6-2-1-3-7-15/h1-13,26H,14H2,(H,23,25)
• InChI Key: ZWKHFMKBLWRYCW-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)C2=CC=C(C=C2)C(=O)CC3(C4=CC=CC=C4NC3=O)O

Description

3-(2-[1,1'-biphenyl]-4-yl-2-oxoethyl)-3-hydroxy-1,3-dihydro-2H-indol-2-one, also known as BIQ, is a synthetic compound that has gained significant attention in scientific research due to its potential applications in various fields. BIQ is a derivative of indole-2-one and has been synthesized using various methods.

Mechanism of Action

The mechanism of action of 3-(2-[1,1'-biphenyl]-4-yl-2-oxoethyl)-3-hydroxy-1,3-dihydro-2H-indol-2-one is not well understood and requires further investigation. However, studies have shown that 3-(2-[1,1'-biphenyl]-4-yl-2-oxoethyl)-3-hydroxy-1,3-dihydro-2H-indol-2-one can interact with various cellular targets, including DNA, RNA, and proteins. 3-(2-[1,1'-biphenyl]-4-yl-2-oxoethyl)-3-hydroxy-1,3-dihydro-2H-indol-2-one has been shown to inhibit the activity of topoisomerase II, an enzyme involved in DNA replication and repair, which may contribute to its anticancer activity.
Biochemical and Physiological Effects:
3-(2-[1,1'-biphenyl]-4-yl-2-oxoethyl)-3-hydroxy-1,3-dihydro-2H-indol-2-one has been shown to exhibit various biochemical and physiological effects, including inhibition of cell proliferation, induction of apoptosis, and modulation of immune responses. In vitro studies have shown that 3-(2-[1,1'-biphenyl]-4-yl-2-oxoethyl)-3-hydroxy-1,3-dihydro-2H-indol-2-one can inhibit the growth of various cancer cell lines, including breast cancer, lung cancer, and leukemia. 3-(2-[1,1'-biphenyl]-4-yl-2-oxoethyl)-3-hydroxy-1,3-dihydro-2H-indol-2-one has also been shown to exhibit antiviral activity against HIV and influenza viruses. In vivo studies have shown that 3-(2-[1,1'-biphenyl]-4-yl-2-oxoethyl)-3-hydroxy-1,3-dihydro-2H-indol-2-one can modulate immune responses and reduce inflammation, which may have potential applications in the treatment of autoimmune diseases.

Advantages and Limitations for Lab Experiments

One of the advantages of using 3-(2-[1,1'-biphenyl]-4-yl-2-oxoethyl)-3-hydroxy-1,3-dihydro-2H-indol-2-one in lab experiments is its synthetic accessibility, which allows for the easy preparation of large quantities of the compound. 3-(2-[1,1'-biphenyl]-4-yl-2-oxoethyl)-3-hydroxy-1,3-dihydro-2H-indol-2-one is also stable under various conditions, which makes it suitable for use in various assays. However, one of the limitations of using 3-(2-[1,1'-biphenyl]-4-yl-2-oxoethyl)-3-hydroxy-1,3-dihydro-2H-indol-2-one in lab experiments is its complex synthesis method, which requires careful handling of reagents and optimization of reaction conditions. Additionally, the mechanism of action of 3-(2-[1,1'-biphenyl]-4-yl-2-oxoethyl)-3-hydroxy-1,3-dihydro-2H-indol-2-one is not well understood, which may limit its potential applications in certain fields.

Future Directions

There are several future directions for the research on 3-(2-[1,1'-biphenyl]-4-yl-2-oxoethyl)-3-hydroxy-1,3-dihydro-2H-indol-2-one. One of the potential directions is the development of 3-(2-[1,1'-biphenyl]-4-yl-2-oxoethyl)-3-hydroxy-1,3-dihydro-2H-indol-2-one-based materials for various applications, including optoelectronics and sensing. Another potential direction is the investigation of the mechanism of action of 3-(2-[1,1'-biphenyl]-4-yl-2-oxoethyl)-3-hydroxy-1,3-dihydro-2H-indol-2-one, which may provide insights into its potential applications in various fields. Additionally, the development of 3-(2-[1,1'-biphenyl]-4-yl-2-oxoethyl)-3-hydroxy-1,3-dihydro-2H-indol-2-one derivatives with improved properties, such as increased potency and selectivity, may have potential applications in drug discovery and medicinal chemistry.

Synthesis Methods

3-(2-[1,1'-biphenyl]-4-yl-2-oxoethyl)-3-hydroxy-1,3-dihydro-2H-indol-2-one can be synthesized using various methods, including the use of 2-aminobiphenyl, 2-oxoethyl isocyanide, and indole-2-one. One of the commonly used methods involves the reaction of 2-aminobiphenyl and 2-oxoethyl isocyanide in the presence of a catalyst to form an intermediate compound, which is then reacted with indole-2-one to yield 3-(2-[1,1'-biphenyl]-4-yl-2-oxoethyl)-3-hydroxy-1,3-dihydro-2H-indol-2-one. The synthesis of 3-(2-[1,1'-biphenyl]-4-yl-2-oxoethyl)-3-hydroxy-1,3-dihydro-2H-indol-2-one is a complex process that requires careful handling of reagents and optimization of reaction conditions.

Scientific Research Applications

3-(2-[1,1'-biphenyl]-4-yl-2-oxoethyl)-3-hydroxy-1,3-dihydro-2H-indol-2-one has been extensively studied for its potential applications in various fields, including medicinal chemistry, material science, and catalysis. In medicinal chemistry, 3-(2-[1,1'-biphenyl]-4-yl-2-oxoethyl)-3-hydroxy-1,3-dihydro-2H-indol-2-one has been shown to exhibit anticancer, antiviral, and antibacterial properties. In material science, 3-(2-[1,1'-biphenyl]-4-yl-2-oxoethyl)-3-hydroxy-1,3-dihydro-2H-indol-2-one has been used as a building block for the synthesis of various functional materials, including fluorescent dyes and organic semiconductors. In catalysis, 3-(2-[1,1'-biphenyl]-4-yl-2-oxoethyl)-3-hydroxy-1,3-dihydro-2H-indol-2-one has been used as a ligand for the synthesis of various metal complexes, which have shown promising catalytic activity in various reactions.